Cas no 5457-19-2 (5-methyl-2,4(3H,5H)-Furandione)

• Product Name: 5-methyl-2,4(3H,5H)-Furandione
• CAS No: 5457-19-2
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 383349
• PubChem ID: 228430
• Update Time: 2025-04-19

5-methyl-2,4(3H,5H)-Furandione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2,4(3H,5H)-Furandione
• 2,4(3H,5H)-Furandione,5-methyl-
• 5-methyloxolane-2,4-dione
• (+-)-4-Hydroxy-3-oxo-valeriansaeure-lacton
• (+-)-4-hydroxy-3-oxo-valeric acid-lactone
• 5-methylfuran-2,4(3h,5h)-dione
• 5-Methyl-furan-2,4-dion
• 5-methyl-furan-2,4-dione
• 5-methyltetronic acid
• AC1L5G7Z
• AC1Q6DK3
• AR-1G9008
• CTK5A1721
• NSC21362
• SureCN5924132
• VALERIC ACID, Y-LACTONE
• DTXSID90281346
• NSC-21362
• 5457-19-2
• 2,4(3H,5H)-Furandione, 5-methyl-
• UNII-9WHS926R7T
• SCHEMBL5924132
• VALERIC ACID, 4-HYDROXY-3-OXO-, Y-LACTONE
• 9WHS926R7T

• Inchi： 1S/C5H6O3/c1-3-4(6)2-5(7)8-3/h3H,2H2,1H3
• InChI Key： ZIQFRNVCLDSOAB-UHFFFAOYSA-N
• SMILES： O1C(CC(C1C)=O)=O

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 291.1°Cat760mmHg
• Flash Point: 132.1°C
• Refractive Index: 1.452
• PSA: 43.37
• LogP: -0.10910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones